Cas no 864361-78-4 (4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride)

4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride structure
864361-78-4 structure
Product Name:4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride
CAS No:864361-78-4
MF:C8H8Cl2N2
MW:203.068519592285
MDL:MFCD11858333
CID:1032117
PubChem ID:53407868
Update Time:2024-12-09

4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-chloro-3-methylbenzonitrile hydrochloride
    • 4-AMINO-2-CHLORO-3-METHYL-BENZONITRILE HYDROCHLORIDE
    • 3539AC
    • AX8247384
    • Benzonitrile,4-amino-2-chloro-3-methyl-(hydrochloride)(1:1)
    • 4-Amino-2-chloro-3-methylbenzonitrile--hydrogen chloride (1/1)
    • Benzonitrile, 4-amino-2-chloro-3-methyl-, monohydrochloride (9CI)
    • 4-Amino-2-chloro-3-methylbenzonitrilehydrochloride
    • CS-M2135
    • DB-331998
    • Benzonitrile, 4-amino-2-chloro-3-methyl-, monohydrochloride
    • 4-AMINO-2-CHLORO-3-METHYLBENZONITRILE HCL
    • 864361-78-4
    • C12563
    • AKOS016011810
    • 4-amino-2-chloro-3-methylbenzonitrile;hydrochloride
    • CS-14598
    • MFCD11858333
    • DTXSID30696076
    • SB39144
    • 4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride
    • MDL: MFCD11858333
    • Inchi: 1S/C8H7ClN2.ClH/c1-5-7(11)3-2-6(4-10)8(5)9;/h2-3H,11H2,1H3;1H
    • InChI Key: KZGKFQGZLTWQKZ-UHFFFAOYSA-N
    • SMILES: Cl.N#CC1C(Cl)=C(C)C(N)=CC=1

Computed Properties

  • Exact Mass: 202.0064537g/mol
  • Monoisotopic Mass: 202.0064537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.8

4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride Pricemore >>

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4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, reflux
Reference
Pharmacological and X-ray structural characterization of a novel selective androgen receptor modulator: potent hyperanabolic stimulation of skeletal muscle with hypostimulation of prostate in rats
Ostrowski, Jacek; et al, Endocrinology, 2007, 148(1), 4-12

Production Method 2

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  5 h, rt → 150 °C; cooled
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, reflux
Reference
Pharmacological and X-ray structural characterization of a novel selective androgen receptor modulator: potent hyperanabolic stimulation of skeletal muscle with hypostimulation of prostate in rats
Ostrowski, Jacek; et al, Endocrinology, 2007, 148(1), 4-12

Production Method 3

Reaction Conditions
1.1 Solvents: Ethanol ;  rt; 15 min, rt
2.1 Reagents: Bromine Solvents: Acetic acid ;  20 min, 15 °C; 15 °C → rt; 1 h, rt
3.1 Solvents: Dimethylformamide ;  5 h, rt → 150 °C; cooled
4.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, reflux
Reference
Pharmacological and X-ray structural characterization of a novel selective androgen receptor modulator: potent hyperanabolic stimulation of skeletal muscle with hypostimulation of prostate in rats
Ostrowski, Jacek; et al, Endocrinology, 2007, 148(1), 4-12

Production Method 4

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  20 min, 15 °C; 15 °C → rt; 1 h, rt
2.1 Solvents: Dimethylformamide ;  5 h, rt → 150 °C; cooled
3.1 Reagents: Hydrochloric acid Solvents: Ethanol ,  Water ;  30 min, reflux
Reference
Pharmacological and X-ray structural characterization of a novel selective androgen receptor modulator: potent hyperanabolic stimulation of skeletal muscle with hypostimulation of prostate in rats
Ostrowski, Jacek; et al, Endocrinology, 2007, 148(1), 4-12

4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride Raw materials

4-Amino-2-chloro-3-methyl-benzonitrile hydrochloride Preparation Products

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